6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide
Overview
Description
6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide, also known as MPPC, is a chemical compound that has been studied for its potential application in scientific research. This compound is a pyrazine derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential future directions.
Mechanism of Action
The mechanism of action of 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide is not fully understood, but studies have shown that it has the ability to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide has also been shown to induce the production of reactive oxygen species, which can lead to cell death.
Biochemical and Physiological Effects:
6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide has been shown to have a number of biochemical and physiological effects. Studies have shown that 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide has also been shown to induce the production of reactive oxygen species, which can lead to cell death. In addition, 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide in lab experiments is its ability to inhibit the growth of cancer cells and induce apoptosis. This makes it a potential candidate for the development of new cancer therapies. However, one of the limitations of using 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide in lab experiments is its potential toxicity. Further studies are needed to determine the safe dosage and potential side effects of 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide.
Future Directions
There are several potential future directions for the study of 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide. One potential direction is the development of new cancer therapies based on the inhibition of the enzymes targeted by 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide. Another potential direction is the study of 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide in the treatment of inflammatory diseases. Further studies are also needed to determine the potential toxicity and safe dosage of 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide.
Synthesis Methods
The synthesis of 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide involves the reaction of 2-chloronicotinic acid with methylhydrazine to form 6-methyl-N-pyridin-2-ylpyrazine-2-carboxylic acid hydrazide. This compound is then converted to 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide by reacting it with acetic anhydride in the presence of a catalyst.
Scientific Research Applications
6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide has been studied for its potential application in various fields of scientific research. One of the most promising applications of 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide is in the field of cancer research. Studies have shown that 6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide has the ability to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for the development of new cancer therapies.
properties
IUPAC Name |
6-methyl-N-pyridin-2-ylpyrazine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N4O/c1-8-6-12-7-9(14-8)11(16)15-10-4-2-3-5-13-10/h2-7H,1H3,(H,13,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BVAMZHHKIKEBGK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=N1)C(=O)NC2=CC=CC=N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N4O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methyl-N-pyridin-2-ylpyrazine-2-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(2-Methoxyphenyl)amino]-2-oxoethyl 2-phenylbutanoate](/img/structure/B2554708.png)
![N-(2-(7-chloro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-3-(4-fluorophenyl)-1-methyl-1H-pyrazole-5-carboxamide](/img/structure/B2554712.png)
![2-(1H-benzo[d]imidazol-1-yl)-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)acetamide](/img/structure/B2554713.png)
![N-benzyl-2-[3-(2-methylpropyl)-2,4-dioxo-3,4-dihydrothieno[3,2-d]pyrimidin-1(2H)-yl]acetamide](/img/structure/B2554714.png)
![(E)-N-(2-(methylthio)benzo[d]thiazol-6-yl)-3-(thiophen-2-yl)acrylamide](/img/structure/B2554729.png)